Cas no 2137144-61-5 ((3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid
• CAS No: 2137144-61-5
• MF: C₁₅H₁₄N₂O₇
• MW: 334.280864238739
• CID: 6378353
• PubChem ID: 165829325
• Update Time: 2025-05-19

(3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid
• 2137144-61-5
• EN300-1164622
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-nitrofuran-2-yl)propanoic acid

• Inchi： 1S/C15H14N2O7/c18-14(19)8-11(12-6-7-13(24-12)17(21)22)16-15(20)23-9-10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H,16,20)(H,18,19)/t11-/m0/s1
• InChI Key： KJAPWCJQQXCQKA-NSHDSACASA-N
• SMILES： O1C(=CC=C1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 334.08010079g/mol
• Monoisotopic Mass: 334.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 135Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic Acid (CAS No. 2137144-61-5)

The compound (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid, identified by its CAS number 2137144-61-5, is a specialized organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit unique chemical properties, making it a valuable tool in synthetic chemistry and drug discovery. Its structural composition, featuring a chiral center and functional groups such as the benzyloxy carbonyl and nitrofuran moiety, contributes to its versatility in various biochemical interactions.

In recent years, the demand for advanced intermediates in medicinal chemistry has surged, driven by the need for more effective and targeted therapeutic agents. The (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid has garnered attention due to its potential role in the synthesis of novel drugs. The presence of the 5-nitrofuran-2-yl group is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in certain pharmacological contexts. This feature makes the compound an attractive candidate for further exploration in drug design.

The synthesis of this compound involves intricate steps that require precise control over reaction conditions and reagent selection. The chiral center at the third carbon atom is crucial for maintaining the stereochemical integrity of the molecule, which is often a determining factor in its biological activity. Researchers have employed advanced catalytic methods and asymmetric synthesis techniques to achieve high enantiomeric purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group in the 5-nitrofuran-2-yl moiety can serve as a key pharmacophore, influencing both the electronic properties and solubility of the molecule. This has led to investigations into its potential applications in treating various diseases, including inflammatory disorders and infectious diseases. The benzyloxy carbonyl group further enhances the stability of the compound, making it suitable for long-term storage and transport.

The compound's structural features also make it a valuable scaffold for developing new analogs with improved pharmacokinetic profiles. By modifying specific functional groups or introducing new ones, chemists can fine-tune the biological activity of (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid. This flexibility has been exploited in several research projects aimed at identifying novel therapeutic agents with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown promise in material science and agrochemical research. Its unique chemical properties allow it to serve as a building block for more complex molecules, enabling the development of innovative materials with tailored functionalities. The nitro group, in particular, can be used to introduce specific electronic or optical properties into materials designed for advanced technological applications.

The synthesis of derivatives from (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid has also led to insights into reaction mechanisms and catalytic processes. Researchers have leveraged this compound to study transition metal-catalyzed reactions, asymmetric hydrogenation, and other key transformations in organic synthesis. These studies contribute to the broader understanding of chemical reactions and pave the way for more efficient synthetic routes.

As interest in green chemistry grows, efforts have been made to develop sustainable synthetic methods for producing this compound. Researchers are exploring alternative catalysts and solvents that minimize environmental impact while maintaining high yields and purity levels. Such advancements align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for (3S)-3-{(benzyloxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid are vast, with ongoing research uncovering new applications and refining synthetic methodologies. Its role as an intermediate in drug development continues to be a focal point, as scientists strive to create more effective treatments for a wide range of diseases. Additionally, its potential contributions to material science and agrochemicals suggest that this compound will remain a cornerstone of innovation across multiple scientific disciplines.